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Compound of Interest

Compound Name: Octan-2-YL hexadecanoate
CAS No.: 55194-81-5
Cat. No.: B3053673
Get Quote
. J

Chemical Intelligence & Risk Profile

Octan-2-yl hexadecanoate (CAS: 55194-81-5), also known as 2-Octyl palmitate or 1-
Methylheptyl palmitate, is a branched-chain fatty acid ester.[1] In laboratory settings, it is
typically encountered as a viscous liquid or low-melting waxy solid.

Unlike volatile organic solvents (e.g., ethyl acetate) or corrosive acids, the primary risks
associated with long-chain esters are lipophilicity and skin irritation, rather than acute systemic
toxicity or immediate chemical burns.

Hazard Dynamics
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Parameter Characteristic Operational Implication

High lipophilicity; penetrates
Molecular Structure C24H480:2 (Long-chain ester) skin barriers easily if prolonged

contact occurs.[1]

Inhalation risk is minimal at

ambient temperature but
Vapor Pressure Low ) L )

increases significantly if

heated or aerosolized.

Low reactivity, but combustible.
Reactivity Stable Incompatible with strong

oxidizing agents.[2][3][4]

Repeated exposure can cause
Toxicology Irritant (Skin/Eye) dermatitis (defatting) or mild

eye irritation.

PPE Architecture: The Defense System|[1]

The selection of PPE for Octan-2-yl hexadecanoate must balance permeation resistance with
tactile sensitivity.[1]

A. Hand Protection: The "Ester Paradox"

A common misconception in chemical safety is that "Nitrile is poor for esters.” While true for
small volatile esters (e.g., ethyl acetate), high-molecular-weight fatty esters like Octan-2-yl
hexadecanoate behave differently.[1] They do not rapidly degrade nitrile rubber, but they can
cause swelling over time.

Recommendation:
o Primary Material:Nitrile Rubber (NBR).

e Thickness: Minimum 0.11 mm (4 mil) for standard handling; 0.2 mm (8 mil) for spill cleanup.

[1]
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o Why? Nitrile offers superior resistance to oils and lipids compared to Latex. Latex is not
recommended due to poor lipid resistance and potential allergenicity.

Glove Protocol:
 Inspection: Check for pinholes before use.

o Change Frequency: Replace gloves every 60 minutes of use, or immediately upon splash
contact.[5]

e Double Gloving: Required when handling volumes >100 mL or when heating the substance.

B. Eye & Face Protection[2][6][7]

o Standard Operation:Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient
because fatty esters are viscous; a splash adheres to the skin/lens rather than running off,
increasing eye damage risk.

¢ High-Risk (Heating/Pressurized): Add a Face Shield over goggles.[1]

C. Respiratory Protection[2][3][8][9][10][11]

o Ambient Temperature: Not required if working in a certified Chemical Fume Hood (Face
velocity: 0.3-0.5 m/s).

o Aerosol/Mist Generation: If sonication or spraying is involved, use a Half-face respirator with
P95/Organic Vapor (OV) cartridges.[1]

D. Body Protection[8][9][12]

e Lab Coat: 100% Cotton or flame-resistant synthetic.[1] Avoid synthetic blends that melt onto
skin if ignited (esters are combustible).

e Apron: Chemical-resistant apron (Neoprene or PVC) required for bulk transfer (>1 Liter).[1]

Visualization: PPE Decision Logic
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Start: Handling Octan-2-yl Hexadecanoate

Identify Task Type

Standard Handling Heating / Synthesis Bulk Transfer / Spills
(Weighing, Pipetting) (>40°C) (>100 mL)

PPE: Nitrile Gloves (4 mil) PPE: Double Nitrile Gloves PPE: Thicker Nitrile (8 mil)
+ Splash Goggles + Face Shield + Goggles + Chemical Apron
+ Lab Coat + Fume Hood (Mandatory) + Splash Goggles

Check Glove Integrity

Every 60 Mins

Click to download full resolution via product page
Figure 1: Logic flow for selecting appropriate PPE based on the specific operational context.

Operational Protocols
A. Weighing & Transfer

e Preparation: Place a disposable absorbent mat (bench protector) in the fume hood.
o Transfer: Use positive displacement pipettes for viscous liquids to prevent dripping.

e Hygiene: Do not touch common surfaces (doorknobs, keyboards) while gloved. Lipid
residues are invisible and transfer easily.

B. Spill Response Strategy

Since Octan-2-yl hexadecanoate is hydrophobic, water-based cleanup is ineffective.[1]
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¢ |solate: Evacuate the immediate area. Mark the zone.
e PPE Up: Don splash goggles and double nitrile gloves.

o Contain: Use vermiculite or sand to dike the spill. Do not use combustible materials
(sawdust).

e Solubilize: Wipe the residue with a paper towel soaked in Ethanol (70%) or Isopropanol.
Soap and water alone will smear the lipid.

» Disposal: Place all contaminated materials into a sealed bag labeled "Solid Chemical
Waste."

Spill Detected Immediate Action Contain with Decontaminate Surface Dispose as
P! Vermiculite/Sand (Ethanol/lsopropanol) Chemical Waste

Absorb Liquid

Click to download full resolution via product page
Figure 2: Step-by-step workflow for managing an Octan-2-yl hexadecanoate spill.

Disposal Logistics

Octan-2-yl hexadecanoate is generally not classified as an acute marine pollutant, but as a
laboratory chemical, it must not be flushed down the drain.[1]

o Classification: Non-Halogenated Organic Solvent/Chemical Waste.
o Container: High-Density Polyethylene (HDPE) or Glass waste container.
o Labeling: Must clearly state "Contains Octan-2-yl hexadecanoate - Irritant."[1]

» Mixed Waste: Compatible with other non-halogenated organic solvents (e.g., acetone,
ethanol waste streams).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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